Cas no 1889734-87-5 ((2-Cyclobutyl-1,3-oxazol-5-yl)methanol)

• Product Name: (2-Cyclobutyl-1,3-oxazol-5-yl)methanol
• CAS No: 1889734-87-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD30488009
• CID: 5614253
• PubChem ID: 115087414
• Update Time: 2025-10-31

(2-Cyclobutyl-1,3-oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Cyclobutyl-1,3-oxazol-5-yl)methanol
• 1889734-87-5
• EN300-330322
• 5-Oxazolemethanol, 2-cyclobutyl-

• MDL： MFCD30488009
• Inchi： 1S/C8H11NO2/c10-5-7-4-9-8(11-7)6-2-1-3-6/h4,6,10H,1-3,5H2
• InChI Key： BFRHYIWFBSTBAB-UHFFFAOYSA-N
• SMILES： O1C(CO)=CN=C1C1CCC1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Additional information on (2-Cyclobutyl-1,3-oxazol-5-yl)methanol

(2-Cyclobutyl-1,3-oxazol-5-yl)methanol (CAS No. 1889734-87-5): A Comprehensive Overview

(2-Cyclobutyl-1,3-oxazol-5-yl)methanol, with the CAS number 1889734-87-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of (2-Cyclobutyl-1,3-oxazol-5-yl)methanol.

The chemical structure of (2-Cyclobutyl-1,3-oxazol-5-yl)methanol is characterized by a cyclobutyl group attached to an oxazole ring, with a hydroxymethyl substituent. The cyclobutyl moiety imparts unique conformational flexibility and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The oxazole ring, on the other hand, is a well-known heterocyclic scaffold that is widely used in drug discovery due to its ability to form hydrogen bonds and π-stacking interactions with biological targets.

The synthesis of (2-Cyclobutyl-1,3-oxazol-5-yl)methanol has been reported using various methodologies. One common approach involves the reaction of a cyclobutyl-substituted aldehyde with an amino alcohol in the presence of an acid catalyst. This condensation reaction forms an imine intermediate, which is then cyclized to form the oxazole ring. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes, such as using microwave-assisted synthesis or catalytic systems that minimize waste generation.

In terms of biological activity, (2-Cyclobutyl-1,3-oxazol-5-yl)methanol has shown promising results in several areas of medicinal chemistry. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit selective inhibition of certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Recent research has also explored the pharmacokinetic properties of (2-Cyclobutyl-1,3-oxazol-5-yl)methanol. In vitro studies have shown that it exhibits good solubility and stability under physiological conditions. Furthermore, animal models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are crucial for the development of effective therapeutic agents.

The therapeutic potential of (2-Cyclobutyl-1,3-oxazol-5-yl)methanol has been further validated through preclinical studies. In cell-based assays, it has been shown to effectively inhibit the growth of cancer cells while sparing normal cells. Additionally, in vivo studies using animal models have demonstrated its efficacy in reducing tumor size and improving survival rates. These findings highlight its potential as a lead compound for further drug development.

Despite these promising results, further research is needed to fully understand the mechanisms of action and optimize the therapeutic profile of (2-Cyclobutyl-1,3-oxazol-5-yl)methanol. Ongoing studies are focusing on structure-activity relationship (SAR) analysis to identify key structural features that contribute to its biological activity. Additionally, efforts are being made to develop prodrugs or analogs with enhanced pharmacological properties.

In conclusion, (2-Cyclobutyl-1,3-oxazol-5-yl)methanol (CAS No. 1889734-87-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research and collaboration among chemists, biologists, and pharmacologists will be essential in realizing its full potential.